Cas no 70769-70-9 (1,3-Bis(4-methylphenyl)propan-2-one)
70769-70-9 structure
Product name:1,3-Bis(4-methylphenyl)propan-2-one
1,3-Bis(4-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1,3-bis(4-methylphenyl)-
- 1,3-bis(4-methylphenyl)propan-2-one
- A929122
- 1,3-bis(p-tolyl)-2-propanone
- 4-methyl benzyl ketone
- DTXSID80497434
- EN300-84234
- 1,3-bis(p-tolyl)-propan-2-one
- AKOS011615512
- CS-0262911
- PUZVMWHVUCLWGF-UHFFFAOYSA-N
- SCHEMBL4940818
- 70769-70-9
- 1,3-bis(4-methylphenyl)acetone
- 1,3-Bis(4-methylphenyl)propan-2-one
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- MDL： MFCD11919450
- Inchi： InChI=1S/C17H18O/c1-13-3-7-15(8-4-13)11-17(18)12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
- InChI Key： PUZVMWHVUCLWGF-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1)CC(=O)CC2=CC=C(C=C2)C
Computed Properties
- Exact Mass: 238.13584
- Monoisotopic Mass: 238.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,3-Bis(4-methylphenyl)propan-2-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-84234-5g |
1,3-bis(4-methylphenyl)propan-2-one |
70769-70-9 | 95% | 5g |
$1530.0 | 2023-09-02 | |
| Enamine | EN300-84234-1.0g |
1,3-bis(4-methylphenyl)propan-2-one |
70769-70-9 | 95% | 1.0g |
$528.0 | 2023-02-11 | |
| Enamine | EN300-84234-10.0g |
1,3-bis(4-methylphenyl)propan-2-one |
70769-70-9 | 95% | 10.0g |
$2269.0 | 2023-02-11 | |
| 1PlusChem | 1P005RJX-250mg |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 250mg |
$275.00 | 2025-02-21 | |
| 1PlusChem | 1P005RJX-2.5g |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 2.5g |
$1340.00 | 2024-04-21 | |
| 1PlusChem | 1P005RJX-5g |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 5g |
$1953.00 | 2023-12-16 | |
| A2B Chem LLC | AC68189-500mg |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 500mg |
$464.00 | 2024-04-19 | |
| A2B Chem LLC | AC68189-1g |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 1g |
$591.00 | 2024-04-19 | |
| 1PlusChem | 1P005RJX-50mg |
2-Propanone, 1,3-bis(4-methylphenyl)- |
70769-70-9 | 95% | 50mg |
$148.00 | 2025-02-21 | |
| Ambeed | A1136527-5g |
1,3-Bis(4-methylphenyl)propan-2-one |
70769-70-9 | 95% | 5g |
$1239.0 | 2024-04-17 |
1,3-Bis(4-methylphenyl)propan-2-one Related Literature
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1. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:70769-70-9)1,3-Bis(4-methylphenyl)propan-2-one
Purity:99%/99%
Quantity:1g/5g
Price ($):384.0/1115.0